DINOTERB
DINOTERB
Dinoterb is a yellow solid. Used as a herbicide and a rodenticide. (EPA, 1998)
Dinoterb is a member of phenols and a C-nitro compound.
Dinoterb is a member of phenols and a C-nitro compound.
Brand Name:
Vulcanchem
CAS No.:
1420-07-1
VCID:
VC0074156
InChI:
InChI=1S/C10H12N2O5/c1-10(2,3)7-4-6(11(14)15)5-8(9(7)13)12(16)17/h4-5,13H,1-3H3
SMILES:
CC(C)(C)C1=C(C(=CC(=C1)[N+](=O)[O-])[N+](=O)[O-])O
Molecular Formula:
C10H12N2O5
Molecular Weight:
240.21 g/mol
DINOTERB
CAS No.: 1420-07-1
Main Products
VCID: VC0074156
Molecular Formula: C10H12N2O5
Molecular Weight: 240.21 g/mol
CAS No. | 1420-07-1 |
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Product Name | DINOTERB |
Molecular Formula | C10H12N2O5 |
Molecular Weight | 240.21 g/mol |
IUPAC Name | 2-tert-butyl-4,6-dinitrophenol |
Standard InChI | InChI=1S/C10H12N2O5/c1-10(2,3)7-4-6(11(14)15)5-8(9(7)13)12(16)17/h4-5,13H,1-3H3 |
Standard InChIKey | IIPZYDQGBIWLBU-UHFFFAOYSA-N |
SMILES | CC(C)(C)C1=C(C(=CC(=C1)[N+](=O)[O-])[N+](=O)[O-])O |
Canonical SMILES | CC(C)(C)C1=C(C(=CC(=C1)[N+](=O)[O-])[N+](=O)[O-])O |
Boiling Point | Decomposes above 220 °C |
Colorform | Pale yellow solid |
Melting Point | 259 °F (EPA, 1998) 126.0 °C 126 °C |
Physical Description | Dinoterb is a yellow solid. Used as a herbicide and a rodenticide. (EPA, 1998) |
Description | Dinoterb is a yellow solid. Used as a herbicide and a rodenticide. (EPA, 1998) Dinoterb is a member of phenols and a C-nitro compound. |
Shelf Life | Stable in neutral, acidic and alkaline media. |
Solubility | 1.87e-05 M In water, 4.5 mg/L at pH 5, 20 °C In cyclohexane, ethyl acetate, dimethyl sulfoxide, approximately 200 g/kg. In alcohols, glycols, aliphatic hydrocarbons approximately 100 g/kg. Soluble in aqueous alkalis with the formation of salts. |
Synonyms | dinoterb |
Vapor Pressure | 1.22X10-6 mm Hg at 25 °C (est) |
PubChem Compound | 14994 |
Last Modified | Nov 11 2021 |
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